Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

1327778-39-1 structure
Product Name:Ethyl (4-(3-oxomorpholino)phenyl)carbamate
CAS No:1327778-39-1
Molecular Formula:C13H16N2O4
Molecular Weight:264.27714
CID:1081136
PubChem ID:73554351
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Properties
Names and Identifiers
-
- Ethyl (4-(3-oxomorpholino)phenyl)carbamate
- ethyl 4-(3-oxomorpholino)phenylcarbamate
- ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
- Rivaroxaban Intermediate 2
- 1327778-39-1
- Ethyl(4-(3-oxomorpholino)phenyl)carbamate
- RIVAROXABAN IMPURITY 39
- ethyl 4-(3-oxoMorpholino) phenylcarbaMate
- DA-34009
- AKOS022186117
-
- InChIKey: PRRDMWLECDTUSJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
- SMILES: CCOC(=O)NC1=CC=C(C=C1)N2CCOCC2=O
Computed Properties
- Exact Mass: 264.11108
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 264.11100700g/mol
- Heavy Atom Count: 19
- Complexity: 327
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 67.87
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
- Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM163305-1g |
Ethyl 4-(3-oxomorpholino)phenylcarbamate |
1327778-39-1 | 95% | 1g |
$1063 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1805969-1g |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate |
1327778-39-1 | 98% | 1g |
¥7442.00 |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Suppliers
Hubei Dahao Chemical Co.,Ltd.
(CAS:1327778-39-1)
MR./MRS.:LIU ZI YING
Phone:13986246535
Email:1400878822@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1327778-39-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Related Literature
-
Marwa A. M. Abdel-Razek,Miada F. Abdelwahab,Usama Ramadan Abdelmohsen,Ashraf N. E. Hamed RSC Adv., 2022,12, 35103-35114
-
Yunxiang Bai,Liangliang Dong,Jiaqiang Lin,Yuanhua Zhu,Chunfang Zhang,Jin Gu,Yuping Sun,Youyi Xu RSC Adv., 2015,5, 52759-52768
-
Meriellen Dias,José Thalles Jocelino Gomes de Lacerda,Silas Perdigão Cota de Almeida,Lidiane Maria de Andrade,Claudio Augusto Oller do Nascimento,Enrique Eduardo Rozas,Maria Anita Mendes Metallomics, 2019,11, 1558-1566
-
Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
-
6. Aggregation of retained helium and hydrogen in titanium beryllide Be12Ti: a first-principles studyYuhong Li RSC Adv., 2021,11, 34860-34869
-
Valentin Roscher,Markus Licklederer,Johannes Schumacher,Björn Hoffmann Dalton Trans., 2014,43, 4345-4350
-
Tsutomu Sugita,Yousuke Katsuda,Tomoko Emura,Kumi Hidaka Chem. Commun., 2011,47, 3213-3215
-
Mehdi El Sayed Moussa,Ali Moustafa Khalil,Sloane Evariste,Hok-Lai Wong,Vincent Delmas,Boris Le Guennic,Guillaume Calvez,Karine Costuas,Vivian Wing-Wah Yam,Christophe Lescop Inorg. Chem. Front., 2020,7, 1334-1344
-
10. The use of diffusion-ordered spectroscopy and complexation agents to analyze mixtures of catechins†Tianwei Tan,Lennart Kenne,Corine Sandström New J. Chem., 2009,33, 1057-1063
1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate) Related Products
- 3468-17-5(1H-indol-6-ylmethanamine)
- 92-64-8(N-(2-Cyanoethyl)-N-(2-hydroxyethyl)aniline)
- 3483-82-7(N-Benzoyl-L-tyrosine ethyl ester)
- 86-56-6(N,N-Dimethyl-1-naphthylamine)
- 3216-49-7(3-Methylbenzobthiophene-2-carbonitrile)
- 502-65-8(Lycopene)
- 398-21-0(4-Bromo-4'-fluorobiphenyl)
- 2417-73-4(methyl 2-(bromomethyl)benzoate)
- 79-46-9(2-Nitropropane)
- 3222-48-8(6-methylpyridine-3-carbonitrile)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

pengshengyue
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk
